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This technical guide provides a comprehensive overview of Focal Adhesion Kinase (FAK) as a
compelling therapeutic target in oncology and other diseases. We delve into the core of FAK
signaling, explore the landscape of FAK inhibitors, present key quantitative data from
preclinical and clinical studies, and offer detailed experimental protocols for investigating FAK
in a research setting.

Introduction to Focal Adhesion Kinase (FAK)

Focal Adhesion Kinase (FAK), also known as Protein Tyrosine Kinase 2 (PTK2), is a non-
receptor tyrosine kinase that plays a pivotal role in cellular signaling pathways controlling cell
survival, proliferation, migration, and invasion. Overexpressed in a variety of human cancers,
FAK has been correlated with malignant, invasive, and metastatic tumor phenotypes. Its central
role in mediating signals from integrins and growth factor receptors makes it a critical node in
the tumor microenvironment, influencing processes such as angiogenesis and immune
evasion. The kinase domain of FAK is catalytically active and its autophosphorylation at
tyrosine 397 (Y397) is a key initiating event in its signaling cascade. This event creates a high-
affinity binding site for the SH2 domain of the Src family kinases, leading to the formation of a
dual kinase complex and subsequent phosphorylation of other residues on FAK and
downstream signaling molecules.

FAK Signaling Pathways
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FAK acts as a scaffold protein, integrating signals from the extracellular matrix (ECM) and
growth factors to regulate a multitude of downstream pathways. The diagram below illustrates
the canonical FAK signaling cascade.
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 To cite this document: BenchChem. [Investigating Focal Adhesion Kinase (FAK) as a
Therapeutic Target: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403655#investigating-fak-as-a-therapeutic-target]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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